Cas no 946291-14-1 (N'-(2,4-dimethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(2,4-dimethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946291-14-1
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 6569649
• Update Time: 2025-10-19

N'-(2,4-dimethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• N'-(2,4-dimethoxyphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• Ethanediamide, N1-(2,4-dimethoxyphenyl)-N2-[[1-(1-methylethyl)-4-piperidinyl]methyl]-

• Inchi： 1S/C19H29N3O4/c1-13(2)22-9-7-14(8-10-22)12-20-18(23)19(24)21-16-6-5-15(25-3)11-17(16)26-4/h5-6,11,13-14H,7-10,12H2,1-4H3,(H,20,23)(H,21,24)
• InChI Key： QYCODGOYUDTSNH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)C(NCC1CCN(C(C)C)CC1)=O

Additional information on N'-(2,4-dimethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

N'-(2,4-Dimethoxyphenyl)-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Ethanediamide: A Comprehensive Overview

N'-(2,4-Dimethoxyphenyl)-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Ethanediamide is a complex organic compound with the CAS registry number 946291-14-1. This compound is characterized by its unique structure, which combines a piperidine ring, a dimethoxyphenyl group, and an ethanediamide moiety. The molecule's structure is notable for its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of this compound involves a series of carefully designed reactions. The piperidine ring, a six-membered cyclic amine, serves as the core structure. The substitution at the 4-position of the piperidine ring with a propan-2-yl group introduces steric bulk, which can influence the compound's physical properties and reactivity. The dimethoxyphenyl group attached to the ethanediamide moiety adds electronic complexity to the molecule, potentially enhancing its ability to interact with biological systems or other molecules.

Recent studies have highlighted the importance of such compounds in drug discovery. The ethanediamide group is known to form hydrogen bonds, which are critical for molecular recognition in biological systems. This feature makes N'-(2,4-Dimethoxyphenyl)-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Ethanediamide a promising candidate for designing bioactive molecules. Researchers have explored its potential as a lead compound in anti-inflammatory and antitumor drug development.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques like high-performance liquid chromatography (HPLC). The presence of multiple functional groups also allows for further chemical modifications, enabling researchers to tailor its properties for specific applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial. Recent research has focused on its biodegradability under aerobic conditions. Studies suggest that microbial communities can metabolize this compound efficiently under controlled laboratory conditions, which is reassuring for its potential use in industrial settings.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dimethoxyphenyl group significantly affects the molecule's electron distribution, enhancing its ability to act as an electron donor or acceptor in intermolecular interactions. This understanding has guided experimental studies aimed at optimizing its performance in catalytic systems.

In conclusion, N'-(2,4-Dimethoxyphenyl)-N-{1-(Propan-2-Yl)Piperidin-4-Ylmethyl}Ethanediamide (CAS No. 946291-14-1) represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure and functional groups make it an attractive target for further research in drug development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of modern chemical innovation.